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Introduction
Glutathione (γ-L-glutamyl-L-cysteinylglycine) is the most abundant non-protein thiol in

mammalian cells and plays a critical role in cellular defense against oxidative stress,

detoxification of xenobiotics, and maintaining the cellular redox state.[1][2] The ratio of its

reduced (GSH) to oxidized (GSSG) form is a key indicator of cellular health and oxidative

stress.[1] This application note provides a detailed protocol for the measurement of total

glutathione (GSH + GSSG) using the highly sensitive enzymatic recycling assay, first

described by Tietze.[3][4]

Assay Principle
This colorimetric assay is based on a kinetic recycling reaction. The principle involves the

oxidation of GSH by 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to form GSSG

and a yellow-colored product, 5-thio-2-nitrobenzoic acid (TNB), which is measured

spectrophotometrically at 412 nm. The GSSG is then recycled back to GSH by the enzyme

glutathione reductase (GR) with nicotinamide adenine dinucleotide phosphate (NADPH)

acting as a reducing agent. The rate of TNB formation is directly proportional to the total

glutathione concentration in the sample.
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Preparation

Assay Execution

Data Analysis

1. Sample Collection
(Cells, Tissue, Plasma)

2. Deproteination
(e.g., with 5% SSA)

3. Centrifugation & 
Supernatant Collection

5. Add Samples/Standards
to 96-well Plate

4. Prepare Standards
& Reagent Mix

6. Add Reaction Mix
(DTNB, GR)

7. Initiate Reaction
(Add NADPH)

8. Kinetic Reading
(Absorbance at 412 nm)

9. Generate
Standard Curve

10. Calculate Total
Glutathione Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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